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Compound of Interest

Compound Name: 2-Nitrobenzoate

Cat. No.: B253500 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl 2-Nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is based on publicly available safety data. It is not a substitute for a comprehensive, site-

specific risk assessment. Always consult the most current Safety Data Sheet (SDS) from your

supplier and adhere to all applicable institutional and regulatory guidelines.

Introduction
Methyl 2-nitrobenzoate (CAS No. 606-27-9) is a chemical intermediate frequently utilized in

organic synthesis, including the development of pharmaceuticals and dyes.[1] While it is

generally not classified as a hazardous substance under GHS and OSHA 2012 criteria, it is

crucial to recognize that its toxicological properties have not been exhaustively investigated.[2]

[3][4] Therefore, prudent handling practices and adherence to standard laboratory safety

protocols are essential to minimize potential exposure and ensure a safe research

environment.

This guide provides a comprehensive overview of the safety precautions, handling procedures,

and emergency responses related to methyl 2-nitrobenzoate.

Chemical and Physical Properties
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A summary of the key quantitative physical and chemical properties of methyl 2-nitrobenzoate
is presented below. These values are compiled from various safety data sheets and chemical

databases; minor discrepancies may exist due to different measurement conditions.

Property Value Source(s)

CAS Number 606-27-9 [2]

Molecular Formula C₈H₇NO₄ [2]

Molecular Weight 181.15 g/mol [2][5]

Appearance
Amber or clear yellow to

orange-brownish liquid
[5][6]

Melting Point -13 °C (8.6 °F) [3]

Boiling Point

104-106 °C @ 0.1 mmHg 95-

106 °C @ 1 mmHg 275 °C @

760 mmHg (lit.)

[3]

Density 1.28 g/mL at 25 °C [3]

Flash Point > 112 °C (> 233.6 °F) [3]

Solubility No data available

Vapor Pressure No data available

Refractive Index n20/D 1.534 (lit.) [3]

Hazard Identification and Classification
According to multiple suppliers and regulatory databases, methyl 2-nitrobenzoate is not

classified as a hazardous substance or mixture under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals and the OSHA Hazard Communication Standard

(29 CFR 1910.1200).[2][3][4]

GHS Classification: Not classified.[4]

Carcinogenicity: Not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA.
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Despite the lack of formal classification, it is critical to handle the substance with care, as the

full toxicological profile is incomplete. Potential, unclassified hazards could include irritation

upon contact with skin or eyes.

Safe Handling and Storage
Handling

Engineering Controls: Work in a well-ventilated area. The use of a chemical fume hood is

recommended for procedures that may generate vapors or mists.[6] Ensure that an eyewash

station and safety shower are readily accessible.[7]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not ingest or inhale

vapors.[3] Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

General Practices: Handle in accordance with good industrial hygiene and safety practices.

[6]

Storage
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][6]

Incompatible Materials: Store away from strong oxidizing agents.[8]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific laboratory

procedures.

Eye/Face Protection: Wear chemical safety goggles or glasses that conform to NIOSH (US)

or EN 166 (EU) standards.

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected for integrity before use. Use proper glove removal technique to avoid skin

contact.
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Clothing: Wear a lab coat or other impervious clothing to prevent skin exposure. The type

of body protection must be selected according to the concentration and amount of the

substance at the specific workplace.

Respiratory Protection: Respiratory protection is generally not required under normal use

conditions with adequate ventilation. For nuisance exposures or in situations where

ventilation is insufficient, use a respirator with an appropriate cartridge (e.g., type OV/AG

(US) or ABEK (EU EN 14387)).

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing. Consult a physician if irritation occurs.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a physician or Poison Control Center immediately.

[6]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

oxides and nitrogen oxides (NOx).[2]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[2]

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.

Wear appropriate personal protective equipment as detailed in Section 5.0.

Environmental Precautions: No special environmental precautions are typically required.

However, prevent the substance from entering drains.[6]

Containment and Cleanup: For liquid spills, absorb with an inert material (e.g., sand,

vermiculite). Sweep up the material and place it into a suitable, closed, and labeled container

for disposal.[3][6]

Experimental Protocols
The following protocols are adapted from standard laboratory safety guidelines and should be

customized as part of a site-specific risk assessment before working with methyl 2-
nitrobenzoate.

Protocol: Chemical Hazard and Risk Assessment
Objective: To systematically identify hazards and evaluate risks associated with laboratory

procedures involving methyl 2-nitrobenzoate and to implement appropriate control measures.

Methodology:

Hazard Identification:

Review the Safety Data Sheet (SDS) for methyl 2-nitrobenzoate to understand its

physical properties, stability, and any (though currently unclassified) potential health

effects.[1]

Identify procedural hazards: Consider the scale of the reaction, operating temperatures

and pressures, and potential for generating vapors or aerosols.[9]

Evaluate the hazards of all other chemicals used in the procedure.[9]

Risk Evaluation:

Assess the likelihood and severity of potential exposure scenarios (e.g., inhalation, skin

contact during weighing or transfer, spills).[10]
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Use a risk matrix to assign an initial risk level (Low, Medium, High) to each step of the

procedure, considering the hazard and the exposure potential.[11]

Implementation of Control Measures:

Apply the hierarchy of controls:[11]

Elimination/Substitution: If possible, substitute with a less hazardous chemical.

Engineering Controls: Specify the use of a chemical fume hood, local exhaust

ventilation, or a glove box.

Administrative Controls: Develop and document safe work practices, limit the quantity of

material used, and ensure personnel are trained on this specific protocol.[12]

Personal Protective Equipment (PPE): Define the specific PPE required for each task

(e.g., nitrile gloves, safety goggles).

Final Risk Assessment:

Re-evaluate the risk level for each step after control measures are implemented. The final

risk level should be acceptably low.[11]

Document the complete risk assessment, including the identified hazards, control

measures, and final risk level. This document must be reviewed and approved by the

Principal Investigator or laboratory supervisor.[9]

Review and Update: The risk assessment must be reviewed annually or whenever there is a

significant change to the procedure, scale, or personnel.[10]

Protocol: Selection of Chemical Protective Gloves
Objective: To select appropriate gloves that provide adequate protection against dermal

exposure to methyl 2-nitrobenzoate during specific laboratory tasks.

Methodology:

Hazard and Task Analysis:
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Confirm the chemical to be handled is methyl 2-nitrobenzoate. Note that it is a liquid

organic compound.

Determine the type of contact:

Incidental Contact: Accidental splashes, handling of contaminated surfaces. Disposable

nitrile gloves are generally suitable.[13]

Extended Contact: Intentional immersion of hands or handling of highly contaminated

materials. Thicker, reusable gloves may be required.[13]

Consider other hazards present, such as sharp objects or temperature extremes.[14]

Consult Glove Compatibility Charts:

Review glove manufacturer's chemical resistance guides for data on methyl 2-
nitrobenzoate or similar aromatic nitro compounds.

Pay attention to key metrics:

Breakthrough Time: The time it takes for the chemical to be detected on the inside of

the glove.

Permeation Rate: The rate at which the chemical passes through the glove material.

Degradation: Physical changes to the glove material upon chemical contact (swelling,

cracking, etc.).[15]

If specific data is unavailable, select gloves based on resistance to the chemical class

(e.g., aromatic esters).

Glove Selection and Inspection:

Based on the analysis, select a glove material (e.g., Nitrile, Neoprene, Butyl rubber) and

appropriate thickness. For general lab use with incidental contact, nitrile gloves are a

common and effective choice.[13]

Ensure the chosen gloves provide the necessary dexterity for the task.[14]
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Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

[15]

Proper Use and Disposal:

Don gloves and remove them using the proper technique to avoid contaminating the skin.

Do not reuse disposable gloves.

Dispose of contaminated gloves as hazardous waste in accordance with institutional

guidelines.[13]

Protocol: Laboratory Spill Management
Objective: To provide a safe and effective procedure for cleaning up a minor laboratory spill of

methyl 2-nitrobenzoate. This protocol applies only to minor spills (<1 Liter) that can be safely

managed by trained laboratory personnel.[16]

Methodology:

Immediate Response (First 30 seconds):

Alert personnel in the immediate area of the spill.[5]

If any material has splashed onto a person, immediately escort them to a safety shower or

eyewash station and begin decontamination.[17]

If the spill is flammable (note: methyl 2-nitrobenzoate has a high flash point), turn off

nearby ignition sources.[16]

Assessment and Confinement:

Assess the extent of the spill and ensure it is a "minor spill" that does not pose an

immediate respiratory or fire hazard.

If the spill is major or you are unsure, evacuate the area, close the door, and contact your

institution's emergency response team.[16]
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Contain the spill by placing absorbent dikes or pads around the perimeter, working from

the outside in.[17]

Cleanup Procedure:

Don appropriate PPE: chemical safety goggles, a lab coat, and double-layered chemical-

resistant gloves (e.g., nitrile).[5]

Apply an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows) over

the entire spill.[16]

Allow the liquid to be fully absorbed.

Carefully scoop the absorbed material using non-sparking tools and place it into a heavy-

duty plastic bag or a designated, sealable waste container.[2]

Decontamination and Disposal:

Wipe the spill area with a cloth or paper towels soaked in a suitable solvent (if appropriate)

or soap and water.[17]

Place all contaminated cleaning materials (gloves, towels, etc.) into the hazardous waste

container.[2]

Label the waste container clearly as "Spill Debris containing Methyl 2-Nitrobenzoate."

Arrange for hazardous waste pickup through your institution's environmental health and

safety office.[5]

Wash hands thoroughly with soap and water after the cleanup is complete.

Visualizations: Workflows and Logical Relationships
Safe Handling Workflow
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Figure 1. Safe Handling Workflow for Methyl 2-Nitrobenzoate
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Caption: Experimental workflow for handling methyl 2-nitrobenzoate.
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Hazard Mitigation Pathways

Figure 2. Hazard Mitigation Pathways
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Caption: Logical relationship between exposure routes and control measures.

Disposal Considerations
Dispose of unused product and contaminated materials as hazardous waste. Offer surplus and

non-recyclable solutions to a licensed disposal company. Do not dispose of material into the

general trash or down the drain. All disposal practices must be in accordance with local, state,

and federal regulations.

Toxicological and Ecological Information
Acute Toxicity: No acute toxicity information is available for this product. The toxicological

properties have not been fully investigated.[3]

Carcinogenicity, Mutagenicity, Reproductive Effects: No data is available to indicate that the

product or any of its components are mutagenic, carcinogenic, or have reproductive effects.

[3]

Ecotoxicity: Ecotoxicological data is not available. Do not empty into drains or allow the

product to reach the environment.[6][8]

Persistence and Degradability: No data available.
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Bioaccumulation: No data available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b253500#safety-and-handling-precautions-for-methyl-
2-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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